lithium(1+) ion dimethyl-4H-1,2,4-triazole-3-carboxylate
Overview
Description
The compound “lithium(1+) ion dimethyl-4H-1,2,4-triazole-3-carboxylate” is a chemical compound with various applications in scientific research. It is a part of the triazole family, which are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body .
Synthesis Analysis
The synthesis of 1,2,4-triazole-containing scaffolds, such as “lithium(1+) ion dimethyl-4H-1,2,4-triazole-3-carboxylate”, often involves the use of 3-amino-1,2,4-triazole . Various synthetic methods have been developed, including triflic anhydride activation followed by microwave-induced cyclodehydration, which enables a one-pot synthesis of 3,4,5-trisubstituted 1,2,4-triazoles from secondary amides and hydrazides .Molecular Structure Analysis
Triazoles, including “lithium(1+) ion dimethyl-4H-1,2,4-triazole-3-carboxylate”, are five-membered heterocyclic compounds containing two carbon and three nitrogen atoms . They can accommodate a broad range of substituents (electrophiles and nucleophiles) around the core structures, paving the way for the construction of diverse novel bioactive molecules .Chemical Reactions Analysis
Triazoles are known to participate in a variety of chemical reactions. For instance, 3-amino-1,2,4-triazole is an effective mono- or bi-nucleophile in controlled multidirectional reactions that lead to the synthesis of a variety of heterocycles . Other reactions include oxidative C-N and N-S bond formations in water, enabling a metal-free, environmentally benign and convenient strategy for the synthesis of 4,5-disubstituted/N-fused 3-amino-1,2,4-triazoles .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for lithium(1+) ion dimethyl-4H-1,2,4-triazole-3-carboxylate involves the reaction of dimethyl-4H-1,2,4-triazole-3-carboxylate with lithium hydroxide in the presence of a suitable solvent.", "Starting Materials": [ "Dimethyl-4H-1,2,4-triazole-3-carboxylate", "Lithium hydroxide", "Suitable solvent" ], "Reaction": [ "Add dimethyl-4H-1,2,4-triazole-3-carboxylate to a suitable solvent", "Add lithium hydroxide to the solution", "Stir the mixture at room temperature for several hours", "Filter the resulting precipitate", "Wash the precipitate with a suitable solvent", "Dry the product under vacuum" ] } | |
CAS RN |
2408970-67-0 |
Molecular Formula |
C5H6LiN3O2 |
Molecular Weight |
147.1 |
Purity |
75 |
Origin of Product |
United States |
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